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Introduction

Acridone, a nitrogen-containing heterocyclic organic compound, forms the structural core of a
vast class of molecules with significant applications in medicinal chemistry and materials
science.[1] Structurally, it is an oxidized derivative of acridine, featuring a carbonyl group at the
9-position of the tricyclic system.[1][2] The planar nature of the acridone scaffold is a key
determinant of its biological activity, enabling it to intercalate with DNA and interact with various
enzymatic targets.[3][4] This unique characteristic has driven over a century of research,
leading to the development of acridone derivatives as antibacterial, antimalarial, and potent
anticancer agents.[5][6] This guide provides a historical overview of the discovery of acridone,
the evolution of its synthesis, and the development of its derivatives into clinically significant
therapeutic agents.

Early Discovery and Foundational Synthesis
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The history of acridone is intrinsically linked to its parent compound, acridine. In 1870, Carl
Grabe and Heinrich Caro first isolated acridine from coal tar.[7][8] This discovery paved the way
for synthetic exploration of this new class of heterocycles. The first synthesis of the acridine
skeleton was reported by Bernthsen in 1884, involving the condensation of diphenylamine with
a carboxylic acid using zinc chloride at high temperatures.[8][9]

The existence of the acridone compound itself was formally proven in 1914 by Karl Drechsler.
[2] The development of synthetic routes to acridone was crucial for further investigation. The
most historically significant and enduring method is the Ullmann condensation, a copper-
catalyzed reaction between an aryl halide and an aryl amine.[8][10] Specifically for acridone
synthesis, this involves the condensation of an o-halobenzoic acid (like 2-chlorobenzoic acid)
with an aniline derivative to form an N-phenylanthranilic acid intermediate.[1][11] This
intermediate is then cyclized, typically using a strong acid like polyphosphoric acid (PPA) or
sulfuric acid, to yield the acridone core.[7][11] This two-step process, often referred to as the
Ullmann-Jourdan reaction, became the cornerstone for producing a wide array of substituted
acridones.[8]

Evolution of Acridone Chemistry and Early
Applications

Initially, in the 19th century, acridine derivatives were primarily utilized for their properties as
pigments and dyes.[5] However, the early 20th century saw a pivotal shift towards exploring
their biological activities. Researchers discovered that certain amino-substituted acridines
possessed potent antibacterial properties.[8] This led to their widespread use as antibacterial
agents until they were gradually supplanted by sulfonamides and penicillins.[8]

A major milestone in the therapeutic application of this class of compounds occurred during
World War Il with the development of acridine-based antimalarial drugs, such as mepacrine
(quinacrine), to address the scarcity of quinine.[12] These early applications established the
acridine/acridone scaffold as a "privileged pharmacophore" in medicinal chemistry.[13]

The primary mechanism for the bioactivity of these early compounds was identified as DNA
intercalation.[3][4] The flat, polyaromatic structure of the acridone ring allows it to slip between
the base pairs of the DNA double helix, disrupting DNA replication and transcription processes,
which is particularly effective against rapidly proliferating cells like bacteria and parasites.[4][13]
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The Emergence of Acridone Derivatives as
Anticancer Agents

The 1970s marked a new era for acridone compounds, with research focus shifting to their
potential as anticancer agents.[3][4] The DNA-intercalating properties that made them effective
antimicrobials were also highly relevant for targeting cancer cells. This led to the development
of the first synthetic DNA intercalating agent to see clinical success, amsacrine (m-AMSA).[6]
[13]

Further research revealed that beyond simple DNA intercalation, acridone derivatives could act
as potent inhibitors of topoisomerases, enzymes critical for managing DNA topology during
replication.[4][14] Compounds like DACA (N-[2-(dimethylamino)ethyl]acridine-4-carboxamide)
were found to inhibit both topoisomerase | and 11.[6] This dual-inhibitory action represented a
significant advance in the design of acridine-based chemotherapeutics. Another notable early
anticancer agent was nitracrine (Ledakrin), which also saw clinical use.[6]

These discoveries spurred extensive structure-activity relationship (SAR) studies, where
chemists systematically modified the acridone core with various substituents to enhance
potency, improve selectivity, and reduce side effects.[14][15] The position and nature of these
substituents were found to be critical determinants of the compound's biological activity and
target specificity.[3]

Data Summary
Table 1: Key Historical Milestones in Acridone Research
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Key
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[71[12] system.[12]
First synthesis of the Opened the door to
acridine skeleton synthetic exploration
1884 o Bernthsen o o
(Bernthsen Acridine of acridine derivatives.
Synthesis).[8] [8]
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Development of the foundational method
copper-catalyzed ] for synthesizing the N-
1901-1903 ] Fritz Ullmann - ]
Ullmann reaction.[8] phenylanthranilic acid
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[8][16]
Proof of the existence Formal identification
1914 of the acridone Karl Drechsler of the acridone
compound.[2] structure.[2]
Discovery of the ] ] ]
) ) First major therapeutic
antibacterial ) o
~1920s ) (Various) application of the
properties of -
) o acridine scaffold.[8]
aminoacridines.[8]
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~1940s antimalarials like (Various) medical needs during
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(quinacrine).[12]
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Development of
acridone derivatives
as anticancer agents
(e.g., amsacrine,
nitracrine).[3][6]

(Various)

Established acridones
as a clinically
important class of
topoisomerase
inhibitors and

anticancer drugs.[3][6]

Table 2: Representative Early Acridone Derivatives and

I'heir Biological Activity

General . . . Mechanism of
Primary Biological ] ] .
Compound Name Structure/Key Activit Action (Historically
ctivi

Features J Understood)
Proflavine 3,6-diaminoacridine Antibacterial DNA Intercalation

9-aminoacridine DNA Intercalation,
Mepacrine derivative with a Antimalarial, disruption of parasitic

(Quinacrine)

diethylamino side

chain

Antiprotozoal

metabolic processes.

[5]

9-anilinoacridine

DNA Intercalation and

Amsacrine (m-AMSA) o Anticancer Topoisomerase |l
derivative o
Inhibition.[4][6]
1-nitro-9-
Nitracrine (Ledakrin) aminoacridine Anticancer DNA Intercalation.[6]
derivative
Acridine-4- )
) ] Dual Topoisomerase |
DACA carboxamide Anticancer

derivative

and Il Inhibition.[6]

Detailed Experimental Protocols
Protocol 1: General Synthesis of Acridone via Ullmann
Condensation and Cyclization

This protocol is a representative method based on the classical Ullmann-Jourdan synthesis.
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Step A: Synthesis of N-Phenylanthranilic Acid

Reagents & Setup: In a round-bottom flask equipped with a reflux condenser, combine 2-
chlorobenzoic acid (1 equivalent), aniline (1.1 equivalents), anhydrous potassium carbonate
(2 equivalents), and a catalytic amount of copper powder or copper(l) oxide.[7]

Solvent: Add a high-boiling point solvent such as N-methylpyrrolidone (NMP) or
dimethylformamide (DMF).[10]

Reaction: Heat the mixture to reflux (typically 110-150 °C) for 3-6 hours.[7] The reaction
progress can be monitored by Thin Layer Chromatography (TLC).[11]

Work-up: After cooling, pour the reaction mixture into a large volume of water and acidify with
concentrated hydrochloric acid (HCI) to precipitate the product.

Purification: Filter the crude N-phenylanthranilic acid, wash with water, and recrystallize from
ethanol or an ethanol/water mixture.

Step B: Cyclization to Acridone

Reagents & Setup: Place the dried N-phenylanthranilic acid from Step A into a flask. Add an
excess of polyphosphoric acid (PPA) or concentrated sulfuric acid.[7][11]

Reaction: Heat the mixture to 100-120 °C for 1-2 hours.[5][7] The mixture will become
viscous and change color.

Work-up: Carefully pour the hot mixture onto crushed ice with vigorous stirring. The acridone
product will precipitate.

Purification: Neutralize the suspension with a base (e.g., sodium hydroxide solution). Filter
the solid product, wash thoroughly with water until the washings are neutral, and dry. The
crude acridone can be further purified by recrystallization.

Protocol 2: General Procedure for N-Alkylation of
Acridone
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This protocol describes the common method for adding substituents to the nitrogen atom at the
10-position.

e Reagents & Setup: In a round-bottom flask, suspend acridone (1 equivalent) and a base
such as anhydrous potassium carbonate (1.5 equivalents) in a polar aprotic solvent like
DMF.[11]

o Addition of Alkylating Agent: Add the desired alkyl halide (e.g., benzyl bromide, 1.1
equivalents) to the suspension.[11]

o Reaction: Heat the mixture (e.g., to 190 °C for benzyl bromide) under reflux for several hours
until TLC analysis indicates the consumption of the starting material.[11]

o Work-up: Cool the reaction mixture and pour it into cold water to precipitate the N-alkylated
acridone.

« Purification: Filter the solid, wash with water, and recrystallize from an appropriate solvent
(e.g., ethanol) to obtain the pure product.

Visualizations
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Caption: Historical Timeline of Acridone Discovery and Development.
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Caption: General Workflow for Acridone Synthesis via Ullmann Condensation.
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Caption: Signaling Pathway of Acridone-based Topoisomerase Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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